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Compound of Interest

Compound Name: 5-Chloro-2-propoxybenzaldehyde

Cat. No.: B1275873

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, synthesis, and potential applications of 5-Chloro-2-propoxybenzaldehyde (CAS
No. 27590-75-6). This valuable chemical intermediate serves as a crucial building block in the
fields of medicinal chemistry, organic synthesis, and materials science.

Commercial Availability and Suppliers

5-Chloro-2-propoxybenzaldehyde is readily available from a number of commercial chemical
suppliers. These companies offer various grades and quantities of the compound, suitable for
research and development purposes. Researchers are advised to request a Certificate of
Analysis (CoA) from their chosen supplier to obtain lot-specific data.
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Supplier

Catalog Number

Purity

Additional
Information

Matrix Scientific

028557

Inquire

Hazard: Irritant. Safety
Data Sheet (SDS)
available for

download.[1]

Rieke Metals

NV00356

97% (by GC)

Safety Data Sheet
(SDS) available.[2]

BLD Pharm

BD140047

Inquire

Spectroscopic data
(NMR, HPLC, LC-MS,
UPLC) may be
available upon
request.[3]

Reagentia

RO02UGF

Inquire

Available in various

quantities.[4]

Physicochemical Properties

Below is a summary of the key physicochemical properties of 5-Chloro-2-

propoxybenzaldehyde. Experimental values should be confirmed with lot-specific data from

the supplier's Certificate of Analysis.

Property Value Source
CAS Number 27590-75-6 [1][2]
Molecular Formula C10H11CIO2 [1]
Molecular Weight 198.65 g/mol [1]
Density (Predicted) 1.183 g/cm3 [5]

Purity

Typically 297%

[2]

Synthesis Protocol: Williamson Ether Synthesis
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The most common and efficient method for the preparation of 5-Chloro-2-
propoxybenzaldehyde is the Williamson ether synthesis. This reaction involves the O-
alkylation of 5-chloro-2-hydroxybenzaldehyde with a suitable propylating agent, such as 1-
bromopropane or 1-iodopropane, in the presence of a base.

Experimental Protocol

Materials:

e 5-chloro-2-hydroxybenzaldehyde

e 1-Bromopropane (or 1-iodopropane)

e Potassium carbonate (K2COs), anhydrous

e Acetone (or Dimethylformamide - DMF), anhydrous
e Dichloromethane (CH2Cl2)

o Saturated aqueous solution of sodium bicarbonate (NaHCO3)
e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask

» Reflux condenser

o Magnetic stirrer with heating plate

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware

Procedure:
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e Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add 5-chloro-2-hydroxybenzaldehyde (1.0 equivalent), anhydrous potassium
carbonate (1.5-2.0 equivalents), and anhydrous acetone or DMF.

» Addition of Alkylating Agent: While stirring the mixture, add 1-bromopropane (1.1-1.2
equivalents) dropwise at room temperature.

o Reaction: Heat the reaction mixture to reflux and maintain it at this temperature for 4-12
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Filter the solid
potassium carbonate and wash it with a small amount of acetone. Concentrate the filtrate
under reduced pressure using a rotary evaporator to remove the solvent.

o Extraction: Dissolve the resulting residue in dichloromethane. Transfer the organic solution to
a separatory funnel and wash it sequentially with a saturated aqueous solution of sodium
bicarbonate and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter off
the drying agent and remove the solvent from the filtrate by rotary evaporation to yield the
crude product.

 Purification: The crude 5-Chloro-2-propoxybenzaldehyde can be purified by column
chromatography on silica gel or by distillation under reduced pressure to obtain the final
product.

Applications in Research and Drug Discovery

Substituted benzaldehydes, such as 5-Chloro-2-propoxybenzaldehyde, are versatile building
blocks in organic synthesis, particularly in the development of novel pharmaceutical
compounds and functional materials.

Role as a Synthetic Intermediate

The aldehyde functional group is highly reactive and can participate in a wide range of
chemical transformations, including:
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e Reductive amination: To form substituted benzylamines.

» Wittig reaction: To create substituted styrenes.

» Aldol condensation: To form a,3-unsaturated aldehydes or ketones.

e Knoevenagel condensation: To synthesize various substituted alkenes.
o Oxidation: To produce the corresponding benzoic acid derivative.

e Reduction: To yield the corresponding benzyl alcohol.

These transformations allow for the introduction of the 5-chloro-2-propoxybenzoyl moiety into
more complex molecular architectures.

Potential in Medicinal Chemistry

The chlorinated aromatic scaffold is a common feature in many biologically active molecules.
The presence of the chlorine atom can influence the compound's lipophilicity, metabolic
stability, and binding affinity to biological targets. Benzaldehyde derivatives have been
investigated for a range of therapeutic applications, including anticancer, antimicrobial, and
anti-inflammatory activities.[6] Specifically, chloro-containing molecules are prevalent in FDA-
approved drugs and are a subject of ongoing research in drug discovery.[7] For instance,
benzimidazole derivatives synthesized from substituted benzaldehydes have shown potential
as inhibitors for Alzheimer's disease.[8] Furthermore, benzoxazole derivatives containing a 5-
chloro substituent have been explored as potential anticancer agents.[9]

Visualizing the Synthetic Pathway and Logic
Williamson Ether Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-Chloro-2-
propoxybenzaldehyde via the Williamson ether synthesis.
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Caption: Workflow for the synthesis of 5-Chloro-2-propoxybenzaldehyde.
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Signaling Pathway of Benzaldehyde Derivatives in
Cancer

This diagram depicts a generalized signaling pathway that can be influenced by biologically
active benzaldehyde derivatives, leading to anticancer effects.
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Caption: Potential anticancer signaling pathway of benzaldehyde derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.matrixscientific.com/product/buy-5-chloro-2-propoxybenzaldehyde
https://riekemetals.com/products-services/catnum/NV00356
https://riekemetals.com/products-services/catnum/NV00356
https://www.bldpharm.com/products/27590-75-6.html
https://www.reagentia.eu/p/27590-75-6-benzaldehyde-5-chloro-2-propoxy-1-x-10-g-r002u6f/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB91497202.htm?N=Ukraine
https://www.benchchem.com/pdf/Potential_Therapeutic_Applications_of_Benzaldehyde_Derivatives_A_Technical_Guide.pdf
https://pubmed.ncbi.nlm.nih.gov/30995567/
https://pubmed.ncbi.nlm.nih.gov/30995567/
https://www.mdpi.com/1424-8247/16/2/208
https://pmc.ncbi.nlm.nih.gov/articles/PMC9519869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9519869/
https://www.benchchem.com/product/b1275873#commercial-availability-and-suppliers-of-5-chloro-2-propoxybenzaldehyde
https://www.benchchem.com/product/b1275873#commercial-availability-and-suppliers-of-5-chloro-2-propoxybenzaldehyde
https://www.benchchem.com/product/b1275873#commercial-availability-and-suppliers-of-5-chloro-2-propoxybenzaldehyde
https://www.benchchem.com/product/b1275873#commercial-availability-and-suppliers-of-5-chloro-2-propoxybenzaldehyde
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1275873?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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